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Compound of Interest

Compound Name: N-Acetyl Tizanidine-d4

Cat. No.: B563353 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information, including operational and disposal plans for N-Acetyl
Tizanidine-d4.

Chemical Identifier:

Compound: N-Acetyl Tizanidine-d4

CAS Number: 1276602-33-5[1]

Molecular Formula: C₁₁H₆D₄ClN₅OS[1]

Appearance: Yellow Solid[1]

Storage: 2-8°C Refrigerator[1]

Hazard Identification and Personal Protective
Equipment
N-Acetyl Tizanidine-d4 is a deuterated analog of N-Acetyl Tizanidine. While a specific Safety

Data Sheet (SDS) for N-Acetyl Tizanidine-d4 is not readily available, the SDS for Tizanidine-

d4 indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause
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respiratory irritation[2]. Therefore, appropriate personal protective equipment (PPE) is crucial to

minimize exposure.

Summary of Required Personal Protective Equipment

Protection Type Recommended Equipment Specifications

Eye/Face Protection
Safety goggles with side-

shields

Conforming to EN 166 (EU) or

NIOSH (US) standards.

Skin Protection Chemical-impermeable gloves Inspect gloves prior to use.[2]

Lab coat or impervious

clothing

Wear fire/flame resistant and

impervious clothing.

Respiratory Protection Full-face respirator

Use if exposure limits are

exceeded or if irritation is

experienced. Must be

NIOSH/MSHA or European

Standard EN 149 approved.[2]

Procedural Guidance for Safe Handling
Engineering Controls:

Handle N-Acetyl Tizanidine-d4 in a well-ventilated area.

Use a fume hood or other local exhaust ventilation to keep airborne levels below

recommended exposure limits.[2]

Ensure a safety shower and eye wash station are readily accessible.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and

understand the Safety Data Sheet for Tizanidine-d4.[2]

Weighing and Transfer:
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Conduct all weighing and transfers of the solid compound within a fume hood to avoid dust

formation and inhalation.

Use non-sparking tools to prevent ignition.

Solution Preparation:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Keep the container tightly closed when not in use.

General Hygiene:

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

Routinely wash work clothing and protective equipment to remove contaminants.[3]

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Seek immediate

medical attention.[2]

Skin Contact

Wash the affected area immediately with plenty

of soap and water.[2] If skin irritation occurs, get

medical help.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.

Accidental Release Measures:

Small Spills:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Avoid dust formation.

Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal.

Large Spills:

Evacuate the area and prevent entry.

Contact your institution's environmental health and safety department.

Disposal Plan
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All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection:

Collect waste N-Acetyl Tizanidine-d4 and any contaminated materials (e.g., gloves, wipes)

in a clearly labeled, sealed container.

Do not mix with other waste streams unless explicitly permitted.

Disposal Method:

Dispose of the waste through a licensed hazardous waste disposal company.

The disposal of deuterated compounds does not typically require special procedures beyond

those for their non-deuterated counterparts. The primary hazard is associated with the

chemical properties of the tizanidine analog, not the deuterium labeling.

Experimental Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of N-Acetyl
Tizanidine-d4, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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